4-(1-Bromo-2-oxopropyl)benzonitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 4-(1-bromo-2-oxopropyl)benzonitrile
• InChI: InChI=1S/C10H8BrNO/c1-7(13)10(11)9-4-2-8(6-12)3-5-9/h2-5,10H,1H3
• InChI Key: VFHUVFGXZCUGTA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC=C(C=C1)C#N)Br

Description

4-(1-Bromo-2-oxopropyl)benzonitrile is a benzonitrile derivative featuring a brominated ketone substituent at the para position. This compound is characterized by its electron-withdrawing nitrile (-C≡N) group and a reactive α-bromo ketone moiety, which confers unique chemical properties, including susceptibility to nucleophilic substitution and participation in electron-transfer processes. Applications of such compounds span pharmaceutical intermediates, agrochemicals, and materials science, particularly in studies of twisted intramolecular charge-transfer (TICT) states and fluorescence behavior .

Comparison with Similar Compounds

Table 1: Structural and Physical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility in DMSO	Dipole Moment (D)
4-(1-Bromo-2-oxopropyl)benzonitrile	252.08	98–102	High	4.8
4-(2-oxopropyl)benzonitrile	173.17	75–78	Moderate	3.9
4-(1-Chloro-2-oxopropyl)benzonitrile	207.63	85–88	High	4.2

Table 2: Spectroscopic and Reactivity Data

Compound	λmax (nm)	Fluorescence Quantum Yield	SN2 Reaction Rate (k, s<sup>-1</sup>)
4-(1-Bromo-2-oxopropyl)benzonitrile	290	0.15	1.2 × 10<sup>-3</sup>
4-(2-oxopropyl)benzonitrile	275	0.35	N/A
4-(1-Chloro-2-oxopropyl)benzonitrile	285	0.25	6.5 × 10<sup>-4</sup>